Cas no 2171676-17-6 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-3-(propan-2-yl)piperidin-1-ylbutanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-3-(propan-2-yl)piperidin-1-ylbutanoic acid
• CAS No: 2171676-17-6
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6428116
• PubChem ID: 165579821
• Update Time: 2025-11-04

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-3-(propan-2-yl)piperidin-1-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-3-(propan-2-yl)piperidin-1-ylbutanoic acid
• 2171676-17-6
• EN300-1532958
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxo-4-[3-(propan-2-yl)piperidin-1-yl]butanoic acid

• Inchi： 1S/C27H32N2O5/c1-17(2)18-8-7-13-29(15-18)26(32)24(14-25(30)31)28-27(33)34-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,17-18,23-24H,7-8,13-16H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： VYFWORISUDVBLV-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(C(C)C)C1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxo-4-3-(propan-2-yl)piperidin-1-ylbutanoic acid

3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-Oxo-4-(3-(Propan-2-yl)piperidin-1-yl)butanoic Acid: A Comprehensive Overview

The compound 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-Oxo-4-(3-(Propan-2-yl)piperidin-1-yl)butanoic Acid with CAS No. 2171676-17-6 is a highly specialized organic molecule with significant applications in the fields of chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a piperidine ring, and a butanoic acid moiety. The presence of these functional groups makes it a versatile building block for various chemical reactions and drug development processes.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge techniques such as stereo-selective synthesis and catalytic cross-coupling reactions. Researchers have demonstrated the ability to synthesize this molecule with high purity and yield, making it accessible for large-scale applications. The Fmoc group, in particular, has been extensively studied for its role as a protective group in peptide synthesis, where it plays a critical role in controlling the reactivity of amino groups during complex molecular assembly.

The structural complexity of this compound also lends itself to unique physical and chemical properties. For instance, the piperidine ring contributes to the molecule's rigidity and hydrophobicity, while the butanoic acid moiety introduces acidity and potential for hydrogen bonding. These characteristics make the compound an attractive candidate for use in drug delivery systems, where precise control over solubility and bioavailability is essential. Recent studies have explored its potential as a carrier for poorly water-soluble drugs, demonstrating enhanced drug loading capacities and controlled release profiles.

In terms of biological activity, this compound has shown promise in preclinical models as a modulator of key cellular pathways. For example, its ability to inhibit specific enzymes involved in inflammation has been highlighted in recent research. This suggests potential applications in the treatment of inflammatory diseases, such as arthritis and neurodegenerative disorders. Furthermore, its compatibility with various biocompatible polymers has opened avenues for its use in implantable medical devices.

The synthesis of this compound involves a multi-step process that integrates principles from organic chemistry and process engineering. Key steps include the formation of the Fmoc group, which is typically achieved through nucleophilic acyl substitution reactions, followed by coupling with the piperidine derivative using coupling agents like HATU or EDCI. The final step involves introducing the butanoic acid group through hydrolysis or direct coupling methods. Optimization of these steps has been a focus of recent research efforts, with studies reporting improved reaction efficiencies and reduced byproduct formation.

From an environmental standpoint, the production of this compound has been evaluated for its eco-friendliness. Researchers have developed greener synthesis routes that minimize waste generation and reduce reliance on hazardous solvents. For instance, the use of microwave-assisted synthesis has been shown to significantly cut down reaction times while maintaining product quality. These advancements align with global sustainability goals and contribute to the compound's appeal in environmentally conscious industries.

In conclusion, 3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-Oxo-4-(3-(Propan-2-yL)piperidin-L yL)butanoic Acid represents a cutting-edge molecule with diverse applications across multiple scientific domains. Its intricate structure not only facilitates advanced chemical transformations but also positions it as a valuable tool in drug discovery and material innovation. As research continues to uncover new facets of its potential, this compound is poised to play an increasingly significant role in advancing modern science and technology.